8-(2,5-dimethylphenyl)-1-methyl-3-(2-methylallyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione
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Description
The compound you mentioned is a complex organic molecule. It contains several functional groups and rings, including an imidazole ring and a purine ring, which are common in many biological molecules .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, (2,5-Dimethylphenyl)methanol, which shares some structural similarities with your compound, is a liquid at room temperature .Scientific Research Applications
Unnatural Base Pairs for Synthetic Biology
Research into developing unnatural base pairs beyond standard Watson-Crick base pairs for synthetic biology applications has shown the importance of shape complementarity, stacking ability, and hydrogen-bonding patterns. Imidazo[5',4':4.5]pyrido[2,3-d]pyrimidines, related to the queried compound, have been developed to satisfy these criteria due to their structure, showing potential for enhancing synthetic biology applications (Saito-Tarashima & Minakawa, 2018).
Medicinal Chemistry and Drug Discovery
Hydantoin derivatives, which share structural similarities with the queried compound, have been recognized for their broad pharmacological activities. These activities span therapeutic and agrochemical applications, highlighting the scaffold's importance in medicinal chemistry. Hydantoins play a crucial role in synthesizing non-natural amino acids and their conjugates with potential medical applications, indicating the diverse utility of compounds with similar structures in drug discovery (Shaikh et al., 2023).
Environmental Studies
The degradation and fate of chemicals in the environment, particularly those used in agricultural and pharmaceutical applications, are of significant concern. Studies on compounds like mesotrione and methylated arsenicals, although not directly related to the queried compound, provide insights into the methodologies for assessing environmental impact, degradation pathways, and safety profiles of synthetic chemicals. These studies emphasize the importance of understanding the environmental fate of such compounds to ensure their safe use and minimize ecological impact (Carles et al., 2017).
Properties
IUPAC Name |
6-(2,5-dimethylphenyl)-4-methyl-2-(2-methylprop-2-enyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-12(2)11-25-18(26)16-17(22(5)20(25)27)21-19-23(8-9-24(16)19)15-10-13(3)6-7-14(15)4/h6-7,10H,1,8-9,11H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBDKPMDWVALLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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